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Compound of Interest

Compound Name: Tri(pyridin-4-yl)methanol

Cat. No.: B12519048

Get Quote

Tri(pyridin-4-yl)methanol (CAS 108718-57-6) is a tertiary alcohol characterized by a central carbon atom bonded to

three pyridin-4-yl substituents. This unique tripodal, or "trityl-type," molecular architecture makes it a compound of

significant interest, particularly in the fields of supramolecular chemistry and materials science. The three pyridine rings,

oriented in a propeller-like fashion, provide multiple nitrogen-based coordination sites. This pre-organization makes

Tri(pyridin-4-yl)methanol an exemplary building block (or ligand) for the rational design and synthesis of complex,

multi-dimensional structures such as coordination polymers and Metal-Organic Frameworks (MOFs).[1][2]

The strategic placement of the nitrogen atoms allows it to bridge multiple metal centers simultaneously, while the central

hydroxyl group offers a site for hydrogen bonding, further directing the assembly of intricate crystalline networks.[2][3]

This guide provides a comprehensive overview of its core properties, synthesis, and applications, offering researchers

the foundational knowledge required to leverage this versatile molecule in their work.

Core Molecular and Physicochemical Properties
Understanding the fundamental properties of Tri(pyridin-4-yl)methanol is crucial for its effective handling, storage, and

application in experimental design.

Structural and Identification Parameters

Property Value Source

CAS Number 108718-57-6 [4]

Molecular Formula C₁₆H₁₃N₃O [4]

Molecular Weight 263.29 g/mol [4]

SMILES OC(c1ccncc1)(c2ccncc2)c3ccncc3 [4]

IUPAC Name Tri(pyridin-4-yl)methanol N/A
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digraph "Tri_pyridin_4_yl_methanol" {

graph [layout=neato, overlap=false, splines=true, maxiter=1000, start=123];

node [shape=plaintext, fontname="Arial", fontsize=12];

edge [fontname="Arial", fontsize=10];

// Central Carbon and Oxygen

C_central [label="C", pos="0,0!"];

O [label="O", pos="-0.8,-1.2!"];

H_O [label="H", pos="-1.5,-1.5!"];

// Pyridine Ring 1

C1_1 [label="C", pos="1.5,0.5!"];

C1_2 [label="C", pos="2.5,1.2!"];

N1 [label="N", fontcolor="#FFFFFF", style=filled, fillcolor="#EA4335", pos="3.5,0.5!"];

C1_4 [label="C", pos="3.5,-0.5!"];

C1_5 [label="C", pos="2.5,-1.2!"];

C1_6 [label="C", pos="1.5,-0.5!"];

// Pyridine Ring 2

C2_1 [label="C", pos="-1.5,0.5!"];

C2_2 [label="C", pos="-2.5,1.2!"];

N2 [label="N", fontcolor="#FFFFFF", style=filled, fillcolor="#EA4335", pos="-3.5,0.5!"];

C2_4 [label="C", pos="-3.5,-0.5!"];

C2_5 [label="C", pos="-2.5,-1.2!"];

C2_6 [label="C", pos="-1.5,-0.5!"];

// Pyridine Ring 3

C3_1 [label="C", pos="0,1.5!"];

C3_2 [label="C", pos="0.8,2.5!"];

N3 [label="N", fontcolor="#FFFFFF", style=filled, fillcolor="#EA4335", pos="0,3.5!"];

C3_4 [label="C", pos="-0.8,3.5!"];

C3_5 [label="C", pos="-1.6,2.5!"];

C3_6 [label="C", pos="-0.8,1.5!"];

// Bonds

edge [style=solid];

C_central -- O;

O -- H_O;
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// Ring 1 Bonds

C_central -- C1_1;

C1_1 -- C1_2 [style=double];

C1_2 -- N1;

N1 -- C1_4 [style=double];

C1_4 -- C1_5;

C1_5 -- C1_6 [style=double];

C1_6 -- C1_1;

// Ring 2 Bonds

C_central -- C2_1;

C2_1 -- C2_2 [style=double];

C2_2 -- N2;

N2 -- C2_4 [style=double];

C2_4 -- C2_5;

C2_5 -- C2_6 [style=double];

C2_6 -- C2_1;

// Ring 3 Bonds

C_central -- C3_1;

C3_1 -- C3_2 [style=double];

C3_2 -- N3;

N3 -- C3_4 [style=double];

C3_4 -- C3_5;

C3_5 -- C3_6 [style=double];

C3_6 -- C3_1;

}

Caption: Molecular structure of Tri(pyridin-4-yl)methanol.

Physicochemical and Spectral Data
While extensive experimental data for Tri(pyridin-4-yl)methanol is not widely published, key properties can be inferred

from related compounds and supplier information.
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Property Value / Observation Source / Rationale

Appearance
Expected to be a white to light yellow

crystalline solid.

Based on analogous pyridyl-methanol

compounds.

Solubility
Soluble in polar organic solvents like

methanol and DMSO.

Inferred from its structure and data on

related compounds.

Storage
Store in a dry, well-ventilated place.

Keep container tightly closed at 2-8°C.
[4]

Spectral Data

NMR, HPLC, and LC-MS data are

available from commercial suppliers

upon request.

[4]

Expected Spectroscopic Features:

¹H NMR: The proton NMR spectrum is expected to show two distinct sets of signals for the pyridine protons due to

the symmetry of the molecule. A signal corresponding to the alpha-protons (adjacent to the nitrogen) would appear

downfield, and a signal for the beta-protons would be slightly upfield. A singlet for the hydroxyl proton would also be

present, the position of which is dependent on solvent and concentration.

¹³C NMR: The carbon NMR would similarly show distinct signals for the different carbon environments in the pyridine

rings, as well as a key signal for the central sp³-hybridized carbon atom bonded to the oxygen.

IR Spectroscopy: Key stretches would include a broad O-H band (around 3200-3600 cm⁻¹) for the hydroxyl group

and characteristic C=N and C=C stretching vibrations (around 1400-1600 cm⁻¹) from the pyridine rings.

Synthesis and Purification
A definitive, peer-reviewed synthesis protocol for Tri(pyridin-4-yl)methanol is not readily available in the literature.

However, a plausible and robust synthetic strategy can be designed based on well-established organometallic reactions

used for its isomer, tri(pyridin-3-yl)methanol, and other related carbinols.[3][5] The most logical approach involves the

nucleophilic addition of a pyridyl organometallic reagent to a suitable ketone precursor.

Proposed Synthetic Pathway: Grignard or Organolithium Addition
The key transformation is the formation of the tertiary alcohol by reacting di-4-pyridyl ketone with a 4-pyridyl

organometallic species.
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Step 1: Formation of Organometallic Reagent

Step 2: Nucleophilic Addition

Step 3: Isolation & Purification

4-Bromopyridine

n-Butyllithium
in THF, -78°C

1.

4-Lithiopyridine (in situ)

2.

Di-4-pyridyl Ketone

3. Add to ketone solution

Reaction & Quench
(e.g., with aq. NH4Cl)

Aqueous Workup
& Extraction

Tri(pyridin-4-yl)methanol

Column Chromatography
(Silica Gel)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or

therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or

implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and
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Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.researchgate.net/publication/232371090_ChemInform_Abstract_Coordination_Chemistry_of_246-Tripyridyl-135-triazine_Ligands
https://pdf.benchchem.com/147/Application_Notes_and_Protocols_for_4_Pyridinemethanol_in_Coordination_Chemistry.pdf
https://senshu-u.repo.nii.ac.jp/record/11876/files/3102_0052_09.pdf
https://www.bldpharm.com/products/108718-57-6.html
https://patents.google.com/patent/CN1030387C/en
https://www.benchchem.com/product/b12519048/docs#introduction-the-architectural-significance-of-tri-pyridin-4-yl-methanol
https://www.benchchem.com/product/b12519048/docs#introduction-the-architectural-significance-of-tri-pyridin-4-yl-methanol
https://www.benchchem.com/product/b12519048/docs#introduction-the-architectural-significance-of-tri-pyridin-4-yl-methanol
https://www.benchchem.com/product/b12519048?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12519048?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

